Cas no 171667-02-0 (Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro-)

• Product name: Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro-
• CAS No: 171667-02-0
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 1359526

Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-(1,1-dimethylethyl)-4-nitro-

• Inchi： 1S/C11H14N2O2S/c1-11(2,3)12-10(16)8-4-6-9(7-5-8)13(14)15/h4-7H,1-3H3,(H,12,16)
• InChI Key： YVBWQWNFUFQNOS-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)(C)C)=S)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 238.07772

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 143-147 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 343.9±44.0 °C(Predicted)
• PSA: 55.17
• pka: 11.55±0.70(Predicted)